4-(cycloheptylamino)-N-methylpyridine-2-carboxamide

• IUPAC Name: 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide
• InChI: InChI=1S/C14H21N3O/c1-15-14(18)13-10-12(8-9-16-13)17-11-6-4-2-3-5-7-11/h8-11H,2-7H2,1H3,(H,15,18)(H,16,17)
• InChI Key: MRXXISUUKJMUPI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NC=CC(=C1)NC2CCCCCC2
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

4-(cycloheptylamino)-N-methylpyridine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, which make it an ideal candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide is not fully understood. However, it is believed that this compound exerts its effects by modulating various signaling pathways in the body, including the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide have been studied extensively. This compound has been shown to have potent anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, this compound has been shown to have antimicrobial activity against various pathogens.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide in lab experiments include its potent activity against various diseases, its unique properties, and its relatively easy synthesis. However, the limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in aqueous solutions, and its high cost.

Future Directions

There are several future directions for research on 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide. These include investigating its potential as a therapeutic agent for various diseases, exploring its mechanism of action, improving its solubility and bioavailability, and developing novel derivatives with improved activity and selectivity. Additionally, further studies are needed to evaluate the safety and toxicity of this compound before it can be used in clinical settings.
In conclusion, 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide is a chemical compound with unique properties that make it an ideal candidate for use in scientific research. This compound has shown promising results in various studies, and further research is needed to fully understand its potential applications in various fields.

Synthesis Methods

The synthesis of 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide involves the reaction of N-methyl-2-chloropyridine-4-carboxamide with cycloheptylamine in the presence of a suitable base. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

The unique properties of 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide make it an ideal candidate for use in scientific research. This compound has been used in various studies to investigate its potential as a therapeutic agent for various diseases such as cancer, neurological disorders, and infectious diseases.